Cas no 2098004-67-0 (Ethyl 6-cyclopropylpyridazine-4-carboxylate)

• Product Name: Ethyl 6-cyclopropylpyridazine-4-carboxylate
• CAS No: 2098004-67-0
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5727227
• PubChem ID: 121205227
• Update Time: 2025-10-28

Ethyl 6-cyclopropylpyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-cyclopropylpyridazine-4-carboxylate
• F1967-2915
• AKOS026713942
• 2098004-67-0
• 4-Pyridazinecarboxylic acid, 6-cyclopropyl-, ethyl ester
• Ethyl 6-cyclopropylpyridazine-4-carboxylate

• Inchi： 1S/C10H12N2O2/c1-2-14-10(13)8-5-9(7-3-4-7)12-11-6-8/h5-7H,2-4H2,1H3
• InChI Key： YZUBXUQPIPXEAN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=NC(=C1)C1CC1)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 362.3±30.0 °C(Predicted)
• pka: 1.25±0.10(Predicted)

Additional information on Ethyl 6-cyclopropylpyridazine-4-carboxylate

Ethyl 6-cyclopropylpyridazine-4-carboxylate (CAS No. 2098004-67-0): An Overview of a Promising Pyridazine Derivative

Ethyl 6-cyclopropylpyridazine-4-carboxylate (CAS No. 2098004-67-0) is a novel pyridazine derivative that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a cyclopropyl group and an ester functional group, making it a versatile building block for the synthesis of more complex molecules.

The chemical structure of ethyl 6-cyclopropylpyridazine-4-carboxylate consists of a six-membered pyridazine ring with a cyclopropyl substituent at the 6-position and an ethyl ester group at the 4-position. The cyclopropyl moiety imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The ester functionality, on the other hand, provides a handle for further chemical modifications, such as hydrolysis to the corresponding carboxylic acid or conversion to other functional groups.

Recent research studies have explored the synthetic routes to ethyl 6-cyclopropylpyridazine-4-carboxylate. One notable approach involves the cyclization of an appropriate nitrile and an alkyne in the presence of a palladium catalyst. This method offers high yields and excellent regioselectivity, making it a preferred route for large-scale production. Another synthetic strategy involves the coupling of a pyridazine derivative with a cyclopropyl-containing reagent using transition metal catalysis. These synthetic methods not only provide access to ethyl 6-cyclopropylpyridazine-4-carboxylate but also allow for the introduction of additional functional groups, thereby expanding its potential applications.

In the pharmaceutical industry, ethyl 6-cyclopropylpyridazine-4-carboxylate has shown promise as a lead compound for the development of new drugs. Its unique structure makes it an attractive candidate for modulating various biological targets, such as enzymes, receptors, and ion channels. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression. Additionally, ethyl 6-cyclopropylpyridazine-4-carboxylate has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate inflammatory pathways.

Moreover, ethyl 6-cyclopropylpyridazine-4-carboxylate has found applications in agrochemicals. Its structural features make it suitable for the development of new herbicides and pesticides that are effective against a wide range of pests and weeds while minimizing environmental impact. Research in this area has focused on optimizing the compound's stability and bioavailability to enhance its efficacy in agricultural settings.

In the field of materials science, ethyl 6-cyclopropylpyridazine-4-carboxylate has been explored as a building block for the synthesis of advanced materials with unique properties. For example, its incorporation into polymers can result in materials with improved mechanical strength, thermal stability, and chemical resistance. These materials have potential applications in areas such as electronics, coatings, and composites.

The safety profile of ethyl 6-cyclopropylpyridazine-4-carboxylate is another important consideration. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have shown that the compound is generally well-tolerated at therapeutic doses and exhibits low toxicity when used appropriately. However, like any chemical compound, it should be handled with care and stored under appropriate conditions to ensure safety.

In conclusion, ethyl 6-cyclopropylpyridazine-4-carboxylate (CAS No. 2098004-67-0) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and favorable synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various industries.